Cas no 1396759-31-1 (1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1396759-31-1
• MF: C₁₃H₁₈N₄O₃S₂
• MW: 342.437019824982
• CID: 5795915
• PubChem ID: 71780449
• Update Time: 2025-07-14

1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• 3,5-dimethyl-4-((4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)sulfonyl)isoxazole
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• AKOS024511399
• 1396759-31-1
• 3,5-dimethyl-4-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]sulfonyl-1,2-oxazole
• F5497-0239
• VU0645482-1

• Inchi： 1S/C13H18N4O3S2/c1-8-12(9(2)20-16-8)22(18,19)17-6-4-11(5-7-17)13-15-14-10(3)21-13/h11H,4-7H2,1-3H3
• InChI Key： VUEDFNVHUVBOJB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(C2=NN=C(C)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.08203280g/mol
• Monoisotopic Mass: 342.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine

Introduction to 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1396759-31-1)

1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1396759-31-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine is characterized by the presence of two distinct heterocyclic rings: a 3,5-dimethyl-1,2-oxazole moiety and a 5-methyl-1,3,4-thiadiazole ring. These heterocycles are connected via a sulfonyl-piperidine linkage, which contributes to the compound's overall rigidity and stability. The sulfonyl group introduces a polar region that can interact with biological targets, while the piperidine ring provides a nitrogen-rich environment that is conducive to further functionalization.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophores to enhance binding affinity and selectivity. The combination of an oxazole ring with a thiadiazole moiety in 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine creates a unique scaffold that has not been extensively explored in medicinal chemistry. This dual-heterocyclic system offers a rich landscape for modulating biological pathways and has the potential to address complex diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The oxazole and thiadiazole rings are known to exhibit neuroprotective properties by interacting with various neurotransmitter receptors and ion channels. For instance, studies have shown that oxazole derivatives can modulate GABAergic and glutamatergic systems, which are crucial for maintaining neuronal homeostasis. Similarly, thiadiazole compounds have been investigated for their ability to influence serotonin and dopamine pathways.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques have been employed to identify molecules that can interact with specific protein targets involved in neurological disorders. In this context, 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-(5-methyl-1,3,4-thiadiazol-2-y)piperidine has emerged as a promising candidate due to its structural features that are predicted to bind effectively with key neurological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group at the piperidine ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Additionally, the protection-deprotection strategies must be optimized to maintain the integrity of the heterocyclic rings throughout the synthetic process.

Once synthesized, the biological evaluation of 1-(3,5-dimethyl)-1H-imidazo[4][alpha]pyrazine (CAS No. 139675931) (CAS No. 139675931) involves testing its interaction with various biological targets using in vitro assays. These assays can provide insights into its potential therapeutic effects and help identify any adverse interactions with other biomolecules. High-throughput screening (HTS) platforms have been instrumental in rapidly assessing the activity of this compound against a wide range of targets.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying functional groups or introducing additional heterocycles, researchers can explore new chemical space and potentially discover more potent and selective analogs. This approach aligns with the growing trend in drug discovery towards generating libraries of structurally diverse compounds for comprehensive evaluation.

In conclusion, 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) 139675931 (CAS No.) has emerged as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its dual-heterocyclic system offers a rich landscape for modulating biological pathways and has the potential to address complex diseases such as neurological disorders.